Cas no 20434-30-4 (Cyclobutanol, 1-ethyl-)

• Product Name: Cyclobutanol, 1-ethyl-
• CAS No: 20434-30-4
• MF: C₆H₁₂O
• MW: 100.158882141113
• CID: 5276854
• Update Time: 2025-05-20

Cyclobutanol, 1-ethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 1-ethyl-

• Inchi： 1S/C6H12O/c1-2-6(7)4-3-5-6/h7H,2-5H2,1H3
• InChI Key： ZQXBPTKCIMXYMS-UHFFFAOYSA-N
• SMILES： C1(CC)(O)CCC1

Additional information on Cyclobutanol, 1-ethyl-

Chemical Profile of Cyclobutanol, 1-ethyl- (CAS No. 20434-30-4)

Cyclobutanol, 1-ethyl-, identified by its Chemical Abstracts Service Number (CAS No.) 20434-30-4, is a significant organic compound with a unique structural framework that has garnered attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of cycloalcohols, characterized by a cyclic structure with an alcohol functional group. The ethyl substitution at the 1-position introduces specific steric and electronic properties that make this molecule of considerable interest for synthetic applications and potential biological activity.

The molecular formula of Cyclobutanol, 1-ethyl- is C₆H₁₂O, reflecting its composition of six carbon atoms, twelve hydrogen atoms, and one oxygen atom. The cyclobutane ring provides a rigid three-dimensional structure, which can influence the compound's interactions with biological targets. The presence of the hydroxyl (-OH) group and the ethyl (-CH₂CH₃) side chain allows for diverse chemical modifications, making it a versatile intermediate in organic synthesis.

In recent years, there has been growing interest in cycloalcohols as pharmacophores due to their ability to mimic natural products and exhibit favorable pharmacokinetic properties. Cyclobutanol, 1-ethyl- has been explored in several research studies for its potential applications in drug discovery. Its structural motif is reminiscent of several bioactive molecules, suggesting that it may possess inhibitory or modulatory effects on various biological pathways.

One of the most compelling aspects of Cyclobutanol, 1-ethyl- is its utility as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel derivatives with enhanced biological activity. For instance, modifications at the hydroxyl or ethyl substituents have led to compounds with improved binding affinity to target proteins. These derivatives have shown promise in preclinical studies as potential candidates for therapeutic intervention.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like Cyclobutanol, 1-ethyl- for biological activity. Molecular docking simulations have been employed to predict how this molecule might interact with enzymes and receptors involved in disease pathways. Such studies have highlighted its potential as an inhibitor of certain kinases and other enzymes implicated in inflammatory responses.

The synthesis of Cyclobutanol, 1-ethyl- can be achieved through various chemical pathways, including reduction of cyclobutanone derivatives or etherification reactions involving ethylene oxide. Advances in catalytic methods have made these processes more efficient and environmentally friendly. Green chemistry principles have been increasingly applied to optimize synthetic routes, reducing waste and minimizing energy consumption.

From a biological perspective, the cycloalcoholic core of Cyclobutanol, 1-ethyl- has been linked to several pharmacological effects. Some studies suggest that derivatives of this compound may exhibit neuroprotective properties by modulating neurotransmitter systems. Additionally, its structural similarity to certain natural products has led researchers to investigate its potential role in antimicrobial applications.

The industrial relevance of Cyclobutanol, 1-ethyl- extends beyond academic research. Pharmaceutical companies are increasingly interested in accessing high-quality intermediates like this compound for large-scale production. Its stability under various conditions makes it suitable for industrial processes where consistent purity is essential.

In conclusion, Cyclobutanol, 1-ethyl- (CAS No. 20434-30-4) represents a valuable asset in the chemical biologist's toolkit. Its unique structure and functional groups offer opportunities for innovation in drug discovery and material science. As research continues to uncover new applications for this compound, its importance is likely to grow within both academic and industrial settings.